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Compound of Interest

Compound Name: GSK840

Cat. No.: B10814840

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the preparation of GSK840 stock
solutions for both in vitro and in vivo experiments. GSK840 is a potent and selective inhibitor of
Receptor-Interacting Protein Kinase 3 (RIPK3), a key enzyme in the necroptosis pathway.[1][2]
[3] Accurate preparation of GSK840 solutions is critical for obtaining reliable and reproducible
experimental results.

Compound Information

Property Value Source
Molecular Weight 365.43 g/mol [11[3]
Formula C21H23N303 [1]13]
CAS Number 2361146-30-5 [11[3]
Appearance White to yellow solid [1]

Solubility Data

GSK840 exhibits solubility in various organic solvents. It is crucial to use high-purity, anhydrous
solvents to prepare stock solutions.
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Solvent Solubility Notes Source

Use of newly opened,
hygroscopic DMSO is
recommended.

DMSO > 60 mg/mL ] [11[3]114]
Ultrasonic bath and
warming to 37°C can

aid dissolution.

Methanol Soluble [5]

Storage and Stability

Proper storage of GSK840 in both solid and solution form is essential to maintain its chemical

integrity and biological activity.

Storage )
Form Duration Notes Source
Temperature
) Keep tightly
Solid Powder -20°C 3 years [11[3]
sealed.
Aliquot to avoid
In Solvent -80°C 6 months repeated freeze- [1]
thaw cycles.
Aliquot to avoid
In Solvent -20°C 1 month repeated freeze- [1]

thaw cycles.

Experimental Protocols
In Vitro Stock Solution Preparation (10 mM in DMSO)

This protocol describes the preparation of a 10 mM stock solution of GSK840 in DMSO,

suitable for most cell-based assays.

Materials:
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GSK840 powder

Anhydrous, high-purity DMSO

Sterile microcentrifuge tubes or vials

Vortex mixer

Ultrasonic bath (optional)

Procedure:

Calculate the required mass of GSK840:
o For 1 mL of a 10 mM stock solution, you will need:

= Mass (mg) = 10 mmol/L* 1 mL* (1 L/1000 mL) * 365.43 g/mol * (1000 mg /1 Q) =
3.6543 mg

Weigh GSK840:

o Carefully weigh out the calculated amount of GSK840 powder and place it into a sterile
vial.

Add DMSO:

o Add the desired volume of DMSO to the vial containing the GSK840 powder.
Dissolve the compound:

o Vortex the solution until the GSK840 is completely dissolved.

o If dissolution is slow, gentle warming to 37°C and/or sonication in an ultrasonic bath can
be used to facilitate dissolution.[1][2][4]

Storage:

o Aliquot the stock solution into smaller, single-use volumes in sterile microcentrifuge tubes.
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o Store the aliquots at -80°C for up to 6 months or -20°C for up to 1 month.[1]

In Vitro Stock Solution Workflow

(Weigh GSK840 Powde)
;
(Add Anhydrous DMSO)
;
Vortex / Sonicate )
(Warm to 37°C if needed)
;
(Aliquot into single-use tubes)
;
(Store at -80°C or —20°C)

Caption: Workflow for preparing GSK840 in vitro stock solution.

In Vivo Formulation Preparation

For animal studies, GSK840 needs to be formulated in a vehicle suitable for the chosen route

Click to download full resolution via product page

of administration. It is recommended to prepare these formulations fresh on the day of use.[1]

The following are examples of commonly used formulations.

Important: Always prepare a clear stock solution in DMSO first before adding co-solvents.[1]

This formulation is suitable for achieving a concentration of up to 4 mg/mL.[2]
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Component Percentage
DMSO 10%
PEG300 40%
Tween-80 5%

Saline 45%

Procedure (for 1 mL):

Prepare a concentrated stock solution of GSK840 in DMSO (e.g., 25 mg/mL).[1]

In a sterile tube, add 100 pL of the GSK840 DMSO stock solution.

Add 400 pL of PEG300 and mix thoroughly.

Add 50 pL of Tween-80 and mix until the solution is clear.

Add 450 pL of saline to bring the final volume to 1 mL and mix well.

This formulation can achieve a concentration of at least 2.5 mg/mL.[1]

Component Percentage
DMSO 10%
20% SBE-B-CD in Saline 90%

Procedure (for 1 mL):

o Prepare a concentrated stock solution of GSK840 in DMSO (e.g., 25 mg/mL).[1]
e In a sterile tube, add 100 pL of the GSK840 DMSO stock solution.

e Add 900 pL of 20% SBE-B-CD in saline and mix thoroughly.

This formulation is suitable for achieving a concentration of at least 2.5 mg/mL.[1]
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Component Percentage
DMSO 10%
Corn Ol 90%

Procedure (for 1 mL):
e Prepare a concentrated stock solution of GSK840 in DMSO (e.g., 25 mg/mL).[1]

e In a sterile tube, add 100 pL of the GSK840 DMSO stock solution.

e Add 900 pL of corn oil and mix thoroughly.

In Vivo Formulation Workflow

Prepare Concentrated
GSK840 in DMSO Stock
Add SBE-B-CD

in Saline
(Administer Freshly Prepare(D

Click to download full resolution via product page

Add Corn Oll

Add PEG300,
Tween-80, Saline

Caption: General workflow for preparing GSK840 in vivo formulations.

Mechanism of Action: Inhibition of Necroptosis

GSK840 is a specific inhibitor of RIPK3, a serine/threonine kinase that plays a crucial role in
the execution of necroptosis, a form of programmed cell death.[6][7] Necroptosis is initiated by
various stimuli, leading to the activation of RIPK3. Activated RIPK3 then phosphorylates and
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activates Mixed Lineage Kinase Domain-Like (MLKL), which oligomerizes and translocates to
the plasma membrane, leading to membrane rupture and cell death.[6][7] By inhibiting the
kinase activity of RIPK3, GSK840 blocks the downstream signaling cascade, thereby
preventing necroptotic cell death.[6][8]

Necroptosis Signaling Pathway

Necroptotic Stimuli
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Caption: GSK840 inhibits the necroptosis pathway by targeting RIPK3.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

© 2025 BenchChem. All rights reserved. 8/9 Tech Support


https://www.benchchem.com/product/b10814840?utm_src=pdf-body-img
https://www.benchchem.com/product/b10814840?utm_src=pdf-body
https://www.benchchem.com/product/b10814840?utm_src=pdf-custom-synthesis
https://www.medchemexpress.com/gsk840.html
https://www.targetmol.com/compound/gsk840
https://www.abmole.com/products/gsk840.html
https://file.glpbio.com/quotepdf/product.php?token=6-cVeDD6FiM0XUHNJvwkiXkcNMkZo1YDPPopaZeSZVHAdfXysIeMJFgytHOZg8TqYuDLKsT6HMEIMloccqopKw1Fwz1Dr1He6KnLJf8heTqeMTkeJpyqGQSWZQ148sr9ixiXHsseobp2z
https://www.caymanchem.com/product/35661/gsk840
https://pmc.ncbi.nlm.nih.gov/articles/PMC10691386/
https://pmc.ncbi.nlm.nih.gov/articles/PMC10691386/
https://pmc.ncbi.nlm.nih.gov/articles/PMC4512186/
https://pmc.ncbi.nlm.nih.gov/articles/PMC4512186/
https://pubmed.ncbi.nlm.nih.gov/38015174/
https://pubmed.ncbi.nlm.nih.gov/38015174/
https://www.benchchem.com/product/b10814840#how-to-prepare-gsk840-stock-solutions-for-experiments
https://www.benchchem.com/product/b10814840#how-to-prepare-gsk840-stock-solutions-for-experiments
https://www.benchchem.com/product/b10814840#how-to-prepare-gsk840-stock-solutions-for-experiments
https://www.benchchem.com/product/b10814840#how-to-prepare-gsk840-stock-solutions-for-experiments
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10814840?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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